Cas no 2171735-18-3 (2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid
• CAS No: 2171735-18-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6011992
• PubChem ID: 165569202
• Update Time: 2025-10-29

2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid
• EN300-1523189
• 2-cyclobutyl-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}acetic acid
• 2171735-18-3

• Inchi： 1S/C28H32N2O5/c31-25(30-26(27(32)33)18-6-5-7-18)15-17-12-13-19(14-17)29-28(34)35-16-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,17-19,24,26H,5-7,12-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SHNFLTHXQIRSKC-UHFFFAOYSA-N
• SMILES： O=C(CC1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid

Introduction to 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic Acid (CAS No. 2171735-18-3)

2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid, identified by its CAS number 2171735-18-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes cyclobutyl, cyclopentyl, and fluorenyl moieties, each contributing unique chemical and biological properties.

The structural complexity of 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid makes it a promising candidate for various therapeutic applications. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis and drug design due to its stability and ease of incorporation into molecular frameworks. This feature enhances the compound's potential utility in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on the development of innovative therapeutic agents that leverage advanced chemical scaffolds. The compound's multifaceted structural features suggest that it may exhibit a range of biological activities, making it a subject of intense interest for medicinal chemists. Specifically, the combination of the cyclobutyl and cyclopentyl rings provides a rigid backbone that can be modulated to optimize binding interactions with biological targets.

One of the most compelling aspects of 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid is its potential role in modulating enzyme activity. Enzymes are critical targets in drug discovery, and compounds that can selectively inhibit or activate these biological machines hold immense therapeutic promise. The presence of the amino group linked to the Fmoc moiety suggests that this compound may interact with enzymes in a manner that alters their catalytic activity. Such interactions could lead to the development of new treatments for a variety of diseases, including those involving metabolic disorders and inflammatory conditions.

The cyclopentyl moiety in the compound's structure also contributes to its potential biological relevance. Cyclopentane derivatives are well-documented for their ability to enhance molecular stability and improve pharmacokinetic profiles. This stability is crucial for ensuring that the compound remains active within the physiological environment, thereby increasing its therapeutic efficacy. Additionally, the cyclopentyl ring can serve as a scaffold for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more precise predictions of a molecule's biological activity based on its structural features. These computational tools have been instrumental in identifying potential binding pockets and optimizing molecular interactions. In the case of 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid, computational studies have suggested that its unique structural motifs may allow it to interact with target proteins in ways that conventional small molecules cannot. This has opened up new avenues for drug discovery and has positioned this compound as a key player in the development of next-generation therapeutics.

The synthetic route to 2171735-18-3 is another area of significant interest. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, has been crucial in achieving the desired molecular architecture. These synthetic strategies not only enhance the efficiency of production but also open up possibilities for introducing additional functional groups that could further enhance biological activity.

In conclusion, 2-cyclobutyl-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}acetic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by cyclobutyl, cyclopentyl, and fluorenylmethoxycarbonyl moieties, positions it as a versatile tool for drug discovery. The potential applications span across various therapeutic areas, particularly those involving enzyme modulation and metabolic regulation. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is poised to play an increasingly important role in the development of innovative treatments for human disease.